Cas no 1880458-37-6 (methyl 3-(5-bromofuran-2-yl)-2-hydroxypropanoate)

• Product Name: methyl 3-(5-bromofuran-2-yl)-2-hydroxypropanoate
• CAS No: 1880458-37-6
• MF: C₈H₉BrO₄
• MW: 249.058662176132
• CID: 6385406
• PubChem ID: 165735430
• Update Time: 2025-05-27

methyl 3-(5-bromofuran-2-yl)-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(5-bromofuran-2-yl)-2-hydroxypropanoate
• EN300-1914725
• 1880458-37-6

• Inchi： 1S/C8H9BrO4/c1-12-8(11)6(10)4-5-2-3-7(9)13-5/h2-3,6,10H,4H2,1H3
• InChI Key： DNIFZGDOPAVFCG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CC(C(=O)OC)O)O1

Computed Properties

• Exact Mass: 247.96842g/mol
• Monoisotopic Mass: 247.96842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59.7Ų

Additional information on methyl 3-(5-bromofuran-2-yl)-2-hydroxypropanoate

Comprehensive Overview of Methyl 3-(5-bromofuran-2-yl)-2-hydroxypropanoate (CAS No. 1880458-37-6)

Methyl 3-(5-bromofuran-2-yl)-2-hydroxypropanoate (CAS No. 1880458-37-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a bromofuran moiety, is widely utilized in synthetic chemistry due to its unique reactivity and potential applications in drug discovery. The compound's molecular structure combines a furan ring with a hydroxypropanoate group, making it a versatile intermediate for designing bioactive molecules.

In recent years, the demand for heterocyclic compounds like methyl 3-(5-bromofuran-2-yl)-2-hydroxypropanoate has surged, driven by their role in developing novel therapeutics. Researchers are particularly interested in its potential as a building block for antimicrobial agents and anti-inflammatory drugs. The presence of the bromine atom enhances its electrophilic properties, facilitating cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig, which are pivotal in modern medicinal chemistry.

From an industrial perspective, CAS No. 1880458-37-6 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, scientists are exploring eco-friendly methods to produce such intermediates, including catalytic processes and solvent-free reactions. This aligns with the broader trend of minimizing waste and reducing the carbon footprint in chemical manufacturing.

The compound's physicochemical properties, such as solubility in organic solvents and stability under various conditions, make it suitable for scalable production. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure its purity and structural integrity. These quality control measures are critical for applications in high-value pharmaceuticals and specialty chemicals.

Another area of interest is the compound's potential role in material science. Its furan-based backbone could contribute to the development of biodegradable polymers or functional materials with tailored properties. This interdisciplinary appeal underscores its relevance beyond traditional chemical synthesis.

Frequently asked questions about methyl 3-(5-bromofuran-2-yl)-2-hydroxypropanoate include its shelf life, storage recommendations, and compatibility with other reagents. Proper handling under inert atmospheres and low temperatures is advised to maintain its stability. Additionally, researchers often inquire about alternative synthetic routes or derivatives that could enhance its performance in specific applications.

In summary, CAS No. 1880458-37-6 represents a promising candidate for advancing both academic and industrial research. Its multifaceted applications, coupled with the ongoing push for sustainable chemistry, position it as a compound of enduring significance. Future studies may further elucidate its mechanistic pathways and expand its utility in cutting-edge technologies.